Cas no 192823-02-2 ((2S)-2-(Ethoxycarbonyl)-3,3-dimethylpentanoate)

• Product Name: (2S)-2-(Ethoxycarbonyl)-3,3-dimethylpentanoate
• CAS No: 192823-02-2
• MF: C₁₀H₁₇O₄
• MW: 201.239583730698
• CID: 2787861
• PubChem ID: 71347366
• Update Time: 2025-04-21

(2S)-2-(Ethoxycarbonyl)-3,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 192823-02-2
• DTXSID00773308
• (2S)-2-(Ethoxycarbonyl)-3,3-dimethylpentanoate

• Inchi： 1S/C10H18O4/c1-5-10(3,4)7(8(11)12)9(13)14-6-2/h7H,5-6H2,1-4H3,(H,11,12)/p-1/t7-/m0/s1
• InChI Key： KCQKEUXVNIXAAG-ZETCQYMHSA-M
• SMILES： O(CC)C([C@H](C(=O)[O-])C(C)(C)CC)=O

Computed Properties

• Exact Mass: 201.11268402Da
• Monoisotopic Mass: 201.11268402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų